Cas no 2228321-91-1 (3-(4-chloro-2-hydroxyphenyl)azetidin-3-ol)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)azetidin-3-ol
• CAS No: 2228321-91-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6027704
• PubChem ID: 165637140
• Update Time: 2025-06-03

3-(4-chloro-2-hydroxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-hydroxyphenyl)azetidin-3-ol
• EN300-1980675
• 2228321-91-1

• Inchi： 1S/C9H10ClNO2/c10-6-1-2-7(8(12)3-6)9(13)4-11-5-9/h1-3,11-13H,4-5H2
• InChI Key： VGEYADHFZGAHIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1(CNC1)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(4-chloro-2-hydroxyphenyl)azetidin-3-ol

3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol, also known by its CAS number 2228321-91-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the class of azetidine derivatives, which have been extensively studied due to their unique structural properties and potential therapeutic applications. The compound's structure consists of a four-membered azetidine ring fused with a substituted phenol group, making it a promising candidate for various biological studies.

The synthesis of 3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's synthesis is often carried out under controlled conditions to maintain its stability and functional integrity.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol exhibits potent antioxidant properties, which are attributed to the presence of the hydroxyl group on the phenolic ring. This makes it a potential candidate for applications in anti-inflammatory and neuroprotective therapies. Additionally, the compound has demonstrated moderate inhibitory effects on certain enzymes, suggesting its role in enzyme-targeted drug design.

The structural uniqueness of this molecule also lends itself to investigations into its bioavailability and metabolic pathways. Researchers have employed advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), to study the compound's behavior in vitro and in vivo. These studies have provided valuable insights into its pharmacokinetics, which are crucial for determining its suitability as a drug candidate.

In recent years, there has been a growing interest in exploring the use of azetidine derivatives like 3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol in drug delivery systems. The compound's ability to form stable complexes with other molecules has opened new avenues for targeted drug delivery. Furthermore, its compatibility with various functional groups makes it a versatile building block for constructing more complex molecular architectures.

The development of novel synthetic routes for this compound has also been a focal point of recent research. Scientists have explored green chemistry approaches, such as catalytic asymmetric synthesis and biocatalysis, to reduce the environmental footprint of its production. These efforts align with the global trend toward sustainable chemical manufacturing practices.

In conclusion, 3-(4-Chloro-2-Hydroxyphenyl)Azetidin-3-Ol represents a compelling example of how structural innovation can lead to promising therapeutic agents. With ongoing research into its pharmacological properties and synthetic optimization, this compound holds great potential for advancing the field of medicinal chemistry.